Cas no 2229519-49-5 (1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine
• CAS No: 2229519-49-5
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5880023
• PubChem ID: 165840212
• Update Time: 2025-05-19

1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine
• EN300-1944372
• 2229519-49-5

• Inchi： 1S/C8H15F2N/c1-6(2,7(3,9)10)8(11)4-5-8/h4-5,11H2,1-3H3
• InChI Key： YNFYZMXVQZMVHN-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)C1(CC1)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine

Research Brief on 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine (CAS: 2229519-49-5)

The compound 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine (CAS: 2229519-49-5) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and difluoromethylbutane structural motifs, has demonstrated potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic routes, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine, with particular attention to its stereochemistry and purity. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. The synthetic pathways reported in the literature highlight the use of novel catalysts and reagents to improve yield and scalability, which are critical for potential industrial applications.

Pharmacological evaluations of 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine have revealed its activity as a modulator of neurotransmitter systems, particularly those involving glutamate and GABA receptors. Preclinical studies in animal models have shown promising results in the context of neurological disorders such as depression, anxiety, and epilepsy. The compound's ability to cross the blood-brain barrier efficiently, coupled with its favorable pharmacokinetic profile, positions it as a viable candidate for further development.

In addition to its CNS applications, recent investigations have explored the potential of 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine in other therapeutic areas. For instance, its role in modulating ion channels and its anti-inflammatory properties have been studied in the context of chronic pain and autoimmune diseases. These findings suggest a broader therapeutic potential beyond its initial CNS-focused applications.

The safety and toxicological profile of 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine has also been a focus of recent research. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its safety profile in humans.

In conclusion, 1-(3,3-difluoro-2-methylbutan-2-yl)cyclopropan-1-amine represents a promising compound with diverse therapeutic potential. Its unique chemical structure, combined with its pharmacological activity and favorable safety profile, makes it a compelling candidate for further research and development. Future studies should focus on optimizing its synthetic routes, expanding its therapeutic applications, and advancing it through clinical trials to fully realize its potential in the pharmaceutical industry.